Cas no 61051-68-1 (1(2H)-Naphthalenone, 3,4-dihydro-6,8-dihydroxy-)

• Product Name: 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dihydroxy-
• CAS No: 61051-68-1
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 5233626
• Update Time: 2025-05-19

1(2H)-Naphthalenone, 3,4-dihydro-6,8-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dihydroxy-

• Inchi： 1S/C10H10O3/c11-7-4-6-2-1-3-8(12)10(6)9(13)5-7/h4-5,11,13H,1-3H2
• InChI Key： XWOTWRLMRAPMBE-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(O)C=C2O)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dihydroxy-

1(2H)-Naphthalenone, 3,4-dihydro-6,8-dihydroxy (CAS No. 61051-68-1): A Comprehensive Overview

1(2H)-Naphthalenone, 3,4-dihydro-6,8-dihydroxy (CAS No. 61051-68-1) is a compound of significant interest in the fields of organic chemistry and medicinal research. This naphthalenone derivative is characterized by its unique structural features and potential biological activities, making it a valuable subject for both academic and industrial investigations.

The chemical structure of 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dihydroxy consists of a naphthalene ring with a ketone group at the 1-position and hydroxyl groups at the 6 and 8 positions. The presence of these functional groups imparts specific chemical and physical properties to the molecule, which are crucial for its various applications. The compound is often synthesized through multi-step processes involving the reduction of naphthoquinones or other naphthalene derivatives.

Recent research studies have highlighted the potential of 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dihydroxy in various therapeutic areas. One notable application is its use as an antioxidant. The hydroxyl groups in the molecule contribute to its ability to scavenge free radicals, which can help mitigate oxidative stress in biological systems. This property has been explored in the context of neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant properties, 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dihydroxy has shown promise as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that it may have therapeutic potential in conditions characterized by chronic inflammation, such as arthritis and inflammatory bowel disease.

The pharmacological profile of 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dihydroxy has also been investigated in preclinical models. Animal studies have indicated that the compound exhibits good bioavailability and a favorable safety profile. These findings are encouraging for its further development as a potential drug candidate.

Moreover, recent advancements in drug delivery systems have focused on enhancing the efficacy and specificity of compounds like 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dihydroxy. Nanoparticle-based delivery systems have shown promise in improving the solubility and stability of the compound, thereby enhancing its therapeutic effects. This approach could potentially lead to more effective treatments for various diseases.

The synthetic routes for producing 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dihydroxy have been optimized to improve yield and reduce costs. One common method involves the reduction of 6-hydroxy-2-naphthoquinone using hydrogen gas in the presence of a palladium catalyst. Alternative synthetic strategies are also being explored to develop more sustainable and environmentally friendly processes.

In conclusion, 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dihydroxy (CAS No. 61051-68-1) is a versatile compound with significant potential in multiple therapeutic areas. Its unique chemical structure and biological activities make it an important subject for ongoing research and development. As new insights emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.